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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides an in-depth look at tert-Butyl peroxy-2-

ethylhexanoate, a widely used organic peroxide. Below, you will find its various synonyms and

alternative names, detailed quantitative data, experimental protocols, and visualizations of its

chemical behavior.

Synonyms and Alternative Names
tert-Butyl peroxy-2-ethylhexanoate is known by a variety of names in research and industry. Its

primary synonym is tert-Butyl octaneperoxoate. Other common names and trade names

include:

tert-Butyl 2-ethylhexaneperoxoate[1][2][3][4]

tert-Butyl peroxy-2-ethylhexanoate[1][4]

tert-Butyl 2-ethylperoxyhexanoate[1][4]

Hexaneperoxoic acid, 2-ethyl-, 1,1-dimethylethyl ester[1][4]

Trigonox 21[1][4][5][6]

Luperox 26[7]

Lupersol PDO[1][4]
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TBPEH[6][8]

Initiator OT[6]

Perbutyl O[1][4]

Esperox 28[1][4]

Chaloxyd P 1310[1][4]

Chaloxyd P 1327[1][4]

Interox TBPEH[1][4]

Percure O[1][4]

The substance is registered under the CAS number 3006-82-4.[4][8][9][10][11][12][13]

Quantitative Data
A summary of the key physical, chemical, and safety properties of tert-Butyl peroxy-2-

ethylhexanoate is presented in the tables below for easy reference and comparison.

Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₁₂H₂₄O₃ [4][9][10][11]

Molecular Weight 216.32 g/mol [4][9][10]

Appearance Colorless to pale yellow liquid [9][14][15]

Density 0.89 - 0.9 g/cm³ at 20°C [9][13][14]

Melting Point -30°C [9][14]

Boiling Point 248.9°C at 760 mmHg [9][14]

Flash Point 71.8 - 85°C [9][14]

Refractive Index 1.429 [9][14]

Active Oxygen Content ~7.40% [8][12][13]

Safety and Reactivity Data
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Parameter Value Source(s)

Self-Accelerating

Decomposition Temperature

(SADT)

35°C [6][8][13]

Control Temperature (Tc) 20°C [8]

Maximum Storage

Temperature (Tsmax)
-30/20°C [8]

UN Number 3113 [4][8]

Hazard Class 5.2 (Organic Peroxide Type C) [2][8]

Reactivity Profile

Explodes with great violence

when rapidly heated; shock

sensitive and detonable in

pure form.

[4][14]

Incompatible Materials

Strong acids and bases, strong

oxidizing and reducing agents,

transition metal salts, rust, ash,

dust.

[1][2]

Half-Life Data
Temperature Half-Life Source(s)

72°C 10 hours [8][10][13]

91°C 1 hour [8][13]

113°C 0.1 hours [8][13]

Experimental Protocols
Synthesis of tert-Butyl peroxy-2-ethylhexanoate
Objective: To synthesize tert-Butyl peroxy-2-ethylhexanoate from tert-butyl hydroperoxide and

2-ethylhexanoyl chloride.[16][17]
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Materials:

tert-Butyl hydroperoxide (TBHP)

2-Ethylhexanoyl chloride (EHCl)

A base (e.g., sodium hydroxide - NaOH or potassium hydroxide - KOH)

Aqueous solvent

Organic solvent

Procedure:

Deprotonation of TBHP: In a reaction vessel, dissolve the base in the aqueous phase. Add

tert-butyl hydroperoxide to this solution. This is a slightly exothermic reaction where the base

deprotonates the TBHP to form an alkali salt of TBHP (e.g., sodium tert-butyl peroxide).[10]

[16] A slight excess of the base is typically used to ensure a high pH and drive the

equilibrium towards the deprotonated form.[10][16]

Reaction with EHCl: The reaction is biphasic. The alkali salt of TBHP in the aqueous phase

reacts with 2-ethylhexanoyl chloride, which is present in the organic phase, to form tert-Butyl

peroxy-2-ethylhexanoate and a chloride salt.[10][16]

Work-up: After the reaction is complete, the organic phase containing the product is

separated from the aqueous phase. The organic phase is then washed, dried, and the

solvent is removed under reduced pressure to yield the final product.

Use as a Polymerization Initiator (General Protocol)
Objective: To initiate the polymerization of a monomer (e.g., styrene, ethylene, acrylates) using

tert-Butyl peroxy-2-ethylhexanoate as a radical initiator.[10][11][18]

Materials:

Monomer (e.g., styrene)

tert-Butyl peroxy-2-ethylhexanoate (as initiator)
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Solvent (if applicable, e.g., for solution polymerization)

Reaction vessel with temperature control and inert atmosphere capabilities

Procedure:

Reaction Setup: The reaction vessel is charged with the monomer and solvent (if any). The

system is then purged with an inert gas (e.g., nitrogen or argon) to remove oxygen, which

can inhibit radical polymerization.

Initiator Addition: The required amount of tert-Butyl peroxy-2-ethylhexanoate is added to the

reaction mixture. The amount will depend on the desired polymer molecular weight and

reaction rate.

Polymerization: The reaction mixture is heated to a temperature at which the initiator

decomposes at a suitable rate (typically in the range of 80-150°C).[6][8] The temperature is

maintained for the desired reaction time.

Termination and Isolation: Once the desired conversion is achieved, the reaction is

terminated, often by cooling. The polymer is then isolated by precipitation in a non-solvent,

followed by filtration and drying.

Safe Handling and Disposal of Organic Peroxides
Handling:

Always handle organic peroxides in a well-ventilated area.[19]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[1][19][20][21]

Keep organic peroxides away from heat, sparks, open flames, and direct sunlight.[1][19]

Store in the original, tightly closed containers in a cool, designated area, observing the

recommended control and storage temperatures.[1][19][20]

Avoid contact with incompatible materials such as acids, bases, reducing agents, and

metals.[1][20]
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Do not return unused material to the original container to prevent contamination.[1]

In case of a spill, absorb the material with an inert substance (like vermiculite), wet it with

water, and collect it using non-sparking tools for proper disposal.[1]

Disposal:

Waste organic peroxides must be disposed of as hazardous waste according to local

regulations.[1]

A common disposal method is to dilute the peroxide with an inert organic solvent to a low

active oxygen content (<1%) and then incinerate it as chemical waste.[1]

Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste,

before being discarded.

Visualizations
Decomposition Pathway of tert-Butyl peroxy-2-
ethylhexanoate
The thermal decomposition of tert-Butyl peroxy-2-ethylhexanoate proceeds through the

formation of free radicals. The major decomposition products include tert-butanol, methane, 2-

ethylhexanoic acid, n-heptane, ethane, and carbon dioxide.[8]

tert-Butyl peroxy-2-ethylhexanoate tert-Butoxy Radical
+ 2-Ethylhexanoyloxy Radical

Heat (Homolytic Cleavage)

Major Decomposition Products:
- tert-Butanol

- Methane
- 2-Ethylhexanoic Acid

- n-Heptane
- Ethane

- Carbon Dioxide

Further Reactions

Click to download full resolution via product page

Decomposition of tert-Butyl peroxy-2-ethylhexanoate.

General Experimental Workflow for Polymerization
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The following diagram illustrates a typical workflow for a laboratory-scale polymerization

reaction using tert-Butyl peroxy-2-ethylhexanoate as an initiator.

1. Preparation

2. Reaction

3. Work-up & Isolation

Monomer

Reaction Vessel

Solvent (optional) tert-Butyl peroxy-2-ethylhexanoate

Inert Gas Purge

Heating to 80-150°C

Cooling

Precipitation in Non-solvent

Filtration

Drying

Final Polymer Product
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Click to download full resolution via product page

Workflow for Polymerization Initiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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